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Compound of Interest

Compound Name: Mycarose

Cat. No.: B1676882

Essential Safety and Handling Guide for
Mycarose

Disclaimer: A specific Safety Data Sheet (SDS) for Mycarose (CAS 6032-92-4) is not readily
available in public databases. The following guidance is based on the known chemical and
physical properties of Mycarose and established best practices for handling solid, non-volatile
chemical compounds in a laboratory setting. This information is intended to supplement, not
replace, your institution's standard operating procedures and a thorough risk assessment.
Always consult with your institution's Environmental Health and Safety (EHS) department

before handling any new chemical.

Mycarose is a dideoxyhexose, a type of sugar, and is a constituent of some macrolide
antibiotics.[1] While it is not classified as a hazardous substance based on available
information, it is prudent to handle it with care, as with any chemical compound in a research
environment.

Chemical and Physical Properties of Mycarose

A summary of the key chemical and physical properties of Mycarose is provided below.
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Property Value
CAS Number 6032-92-4
Molecular Formula C7H1404[1][2]

Molecular Weight 162.18 g/mol [3]
Crystals (from acetone + petroleum ether for
Appearance DL-Form); Needles (from boiling acetone +
chloroform for L-Form)[1]
_ _ 110-111°C (DL-Form); 128.5-130.5°C (L-Form)
Melting Point
[1]
Solubility Soluble in water[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended as a minimum standard when

handling Mycarose to prevent direct contact and inhalation of dust particles.

© 2025 BenchChem. All rights reserved.

2/8 Tech Support


https://www.drugfuture.com/chemdata/mycarose.html
https://www.guidechem.com/encyclopedia/mycarose-dic338352.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dideoxy-3-C-methyl-L-ribo-hexose
https://www.drugfuture.com/chemdata/mycarose.html
https://www.drugfuture.com/chemdata/mycarose.html
https://www.drugfuture.com/chemdata/mycarose.html
https://www.benchchem.com/product/b1676882?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Item

Specifications

Eye and Face Protection

Safety Glasses with Side
Shields

Must be worn at all times in the
laboratory to protect against
accidental splashes or

airborne particles.[4][5]

Chemical Splash Goggles

Recommended when
preparing solutions or if there

is a higher risk of splashing.[5]

Hand Protection

Disposable Nitrile Gloves

Standard laboratory gloves
provide sufficient protection
against incidental contact.[6]
Gloves should be inspected
before use and changed

immediately if contaminated.

Body Protection

Laboratory Coat

A standard lab coat should be
worn to protect skin and
clothing from potential

contamination.[4]

Respiratory Protection

Not generally required

As Mycarose is a solid with low
volatility, respiratory protection
is not typically necessary when
handled with appropriate
engineering controls (e.g., in a
well-ventilated area). If
significant dust is generated,
consider handling in a fume

hood or using a dust mask.

Operational Plan: Safe Handling Protocol

Adherence to a strict operational protocol is crucial for the safe handling of any chemical

compound.

1. Preparation and Pre-Handling:
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Ensure you have read and understood this guide and any other available information on
Mycarose.

Confirm that all necessary PPE is available and in good condition.[7]

Designate a specific area for handling Mycarose, preferably in a well-ventilated space.

Ensure that an eyewash station and safety shower are accessible.

. Weighing Mycarose Powder:

Perform weighing in an area that minimizes the potential for dust generation and dispersal. A
chemical fume hood or a balance with a draft shield is recommended.

Use a clean spatula and weighing paper or a weighing boat.

Close the primary container immediately after removing the desired amount.

Clean any spills on the balance or surrounding area immediately.

. Preparing Solutions:

When dissolving Mycarose, add the solid slowly to the solvent to avoid splashing.

If the solvent is volatile, perform this step in a chemical fume hood.[8]

Ensure the container is appropriately labeled with the chemical name, concentration, date,
and your initials.[9]

. General Hygiene:

Wash hands thoroughly with soap and water after handling Mycarose, even if gloves were
worn.[8]

Do not eat, drink, or apply cosmetics in the laboratory.[10]

Remove your lab coat and gloves before leaving the laboratory.[6]
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Disposal Plan

As Mycarose is not currently classified as a hazardous chemical, disposal should follow
standard procedures for non-hazardous chemical waste. However, it is imperative to consult
and follow your institution's specific waste disposal guidelines.[11][12]

1. Solid Mycarose Waste:

o Collect excess solid Mycarose and any contaminated weighing paper or boats in a clearly
labeled waste container designated for non-hazardous solid chemical waste.[11]

2. Mycarose Solutions:

e Aqueous solutions of Mycarose may be permissible for drain disposal, followed by flushing
with plenty of water, depending on local regulations and the absence of other hazardous
components. Always check with your EHS department before disposing of any chemical
down the drain.[13]

3. Contaminated Materials:

o Dispose of used gloves, paper towels, and other materials with incidental Mycarose
contamination in the regular laboratory trash, unless they are contaminated with other
hazardous substances.

4. Empty Containers:

o Deface the label of the empty Mycarose container to indicate it is empty and dispose of it in
the appropriate solid waste stream (e.g., glass recycling or trash) as per your institution's
policy.[13]

Workflow for Safe Handling of Mycarose
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Safe Handling Workflow for Mycarose

1. Preparation
- Review Safety Info
- Don Appropriate PPE
- Prepare Workspace

Proceed to Weighing

2. Weighing
- Use Fume Hood or Draft Shield
- Handle Carefully to Minimize Dust
- Clean Spills Immediately

Proceed to Solution Prep

3. Solution Preparation
- Add Solid to Solvent Slowly
- Work in Ventilated Area
- Label Container Clearly

After Experimentation

4. Post-Handling
- Clean Work Area
- Remove and Dispose of PPE Properly

Proceed to Disposal

5. Waste Disposal
- Segregate Waste Streams
(Solid, Liquid, Contaminated Materials)
- Follow Institutional Guidelines

:

END
Safe Completion of Work

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Mycarose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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